Cas no 2171240-90-5 (2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171240-90-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6084688
• PubChem ID: 165547902
• Update Time: 2025-05-21

2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• 2171240-90-5
• EN300-1491782
• 2-ethyl-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-11-22(23(29)28-26(5-2,6-3)24(30)31)27-25(32)33-16-21-19-14-9-7-12-17(19)18-13-8-10-15-20(18)21/h7-10,12-15,21-22H,4-6,11,16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t22-/m1/s1
• InChI Key： WHQPEJOHYUBJGT-JOCHJYFZSA-N
• SMILES： O(C(N[C@H](CCC)C(NC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Introduction to 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171240-90-5)

2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid, also known by its CAS number 2171240-90-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amino acids and features a unique structural arrangement that includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the desired sequence and conformation of the final product.

The chemical structure of 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid is characterized by a central carbon atom bonded to an ethyl group, an amide group, and a chiral center at the (2R) position. The Fmoc protecting group is attached to the amino group, making this compound highly versatile for use in various synthetic pathways. The presence of the Fmoc group not only enhances the stability of the molecule but also facilitates its purification and characterization during synthesis.

In recent years, the use of Fmoc-protected amino acids has become increasingly prevalent in the development of novel therapeutic agents. These compounds are often employed in the synthesis of peptides and peptidomimetics, which have shown promise in treating a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The ability to precisely control the sequence and conformation of peptides through the use of Fmoc protection has revolutionized the field of peptide chemistry.

The synthesis of 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling with other amino acids or functional groups to form the desired peptide or peptidomimetic. The deprotection step, which removes the Fmoc group, is crucial for ensuring that the final product is biologically active and can interact with its intended targets.

One of the key applications of this compound is in the development of prodrugs. Prodrugs are inactive precursors that are converted into their active form within the body through metabolic processes. The use of Fmoc protection in prodrug design can enhance the stability and bioavailability of therapeutic agents, thereby improving their efficacy and reducing potential side effects. For example, recent studies have shown that Fmoc-protected amino acids can be used to create prodrugs that are selectively activated in specific tissues or cells, making them highly effective for targeted therapy.

Another area where 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid has shown promise is in the field of protein engineering. By incorporating this compound into designed peptides or proteins, researchers can fine-tune their properties, such as solubility, stability, and binding affinity. This has led to the development of novel biomaterials and therapeutic proteins with enhanced functional characteristics.

The structural complexity and versatility of 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid make it an attractive candidate for a wide range of applications in medicinal chemistry. Its ability to participate in various chemical reactions and its compatibility with different synthetic strategies have made it a valuable tool for researchers working on drug discovery and development projects.

In conclusion, 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171240-90-5) represents a significant advancement in the field of organic synthesis and pharmaceutical research. Its unique chemical properties and potential applications in drug design and protein engineering make it a promising compound for future studies. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.